Cas no 1233025-67-6 (4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine)

• Product Name: 4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine
• CAS No: 1233025-67-6
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• CID: 5167557
• Update Time: 2025-11-02

4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine

• Inchi： 1S/C8H7ClN2S/c1-4-3-6-7(12-4)8(9)11-5(2)10-6/h3H,1-2H3
• InChI Key： DMCDSJVAUAXXRC-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C)S2)N=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• XLogP3: 3.1
• Topological Polar Surface Area: 54

Additional information on 4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine

4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine (CAS 1233025-67-6): A Comprehensive Overview

4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine (CAS 1233025-67-6) is a heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This thienopyrimidine derivative exhibits unique structural features that make it valuable for various applications. The compound's molecular formula is C₈H₇ClN₂S, with a molecular weight of 198.67 g/mol. Its distinctive fused ring system combines a thiophene ring with a pyrimidine core, offering interesting electronic properties and biological activity.

The growing interest in 4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine stems from its potential as a building block in medicinal chemistry. Researchers are particularly interested in its structure-activity relationships when developing new therapeutic agents. Recent studies suggest that modifications to the thienopyrimidine scaffold can yield compounds with improved pharmacokinetic properties and target specificity. This aligns with current trends in drug discovery focusing on small molecule therapeutics and fragment-based drug design.

From a synthetic chemistry perspective, 4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine serves as a versatile intermediate. Its chloro substituent at position 4 allows for various nucleophilic substitution reactions, while the methyl groups at positions 2 and 6 provide steric control in subsequent transformations. These features make it valuable for constructing more complex molecular architectures, particularly in the development of kinase inhibitors and other biologically active compounds.

The compound's physicochemical properties contribute to its utility in research applications. With moderate lipophilicity (predicted logP ~2.5) and good stability under standard laboratory conditions, 4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine is suitable for various experimental protocols. Its UV-visible spectrum typically shows absorption maxima around 260-280 nm, which is characteristic of aromatic heterocycles with extended conjugation.

In the context of current pharmaceutical trends, thienopyrimidine derivatives like 4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine are being investigated for their potential in addressing unmet medical needs. Researchers are exploring their application in areas such as cancer therapeutics, anti-inflammatory agents, and central nervous system disorders. The compound's scaffold appears in several patent applications, highlighting its importance in intellectual property related to drug development.

From a commercial perspective, the demand for 4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine has been steadily increasing. Suppliers typically offer it with purity levels ranging from 95% to 98%, with some specialized providers offering >99% purity for critical research applications. The global market for such pharmaceutical intermediates is projected to grow significantly, driven by the expanding drug discovery sector and increased outsourcing of chemical synthesis by pharmaceutical companies.

Quality control of 4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine typically involves HPLC analysis, mass spectrometry, and ¹H/¹³C NMR spectroscopy. These analytical techniques ensure batch-to-batch consistency and verify the absence of process-related impurities. Proper storage conditions (typically room temperature in a dry environment) maintain the compound's stability over extended periods.

Recent advances in synthetic methodology have improved the accessibility of thieno[3,2-d]pyrimidine derivatives. Modern approaches often employ catalytic cross-coupling reactions and microwave-assisted synthesis to enhance efficiency and yield. These developments have made 4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine more readily available to researchers worldwide.

Environmental and safety considerations for handling 4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine follow standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment (gloves, safety glasses) is recommended when working with this compound. Material safety data sheets provide detailed handling instructions specific to each supplier's product.

The future outlook for 4-Chloro-2,6-dimethylthieno[3,2-d]pyrimidine research appears promising. As computational chemistry and AI-assisted drug design continue to advance, the rational modification of this scaffold may lead to breakthrough therapeutic candidates. Its combination of synthetic accessibility and biological relevance positions it as an important tool in modern medicinal chemistry research.